Cas no 135463-81-9 (Coluracetam)

Coluracetam is a nootropic compound belonging to the racetam class, structurally derived from piracetam. It is characterized by its high-affinity choline uptake (HACU) enhancement mechanism, which modulates acetylcholine synthesis in the central nervous system. This action may support cognitive functions such as memory formation, learning, and focus. Coluracetam exhibits potential neuroprotective properties and has been studied for its role in mitigating cognitive deficits. Its bioavailability and pharmacokinetic profile suggest efficient absorption and brain penetration. Research indicates possible applications in conditions involving cholinergic dysfunction. The compound is typically administered orally and is noted for its selective activity on neuronal choline transport systems.
Coluracetam structure
Coluracetam structure
Product Name:Coluracetam
CAS No:135463-81-9
MF:C19H23N3O3
MW:341.404224634171
MDL:MFCD00901416
CID:64361
PubChem ID:214346
Update Time:2025-06-08

Coluracetam Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-Dimethyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-yl)-2-(2-oxopyrrolidin-1-yl)acetamide
    • Coluracetam
    • 1-PYRROLIDINEACETAMIDE,2-OXO-N-(5,6,7,8-TETRAHYDRO-2,3-DIMETHYLFURO[2,3-B]QUINOLIN-4-YL)-
    • MKC-231
    • Coluracetam [INN]
    • MKC 231
    • N-(2,3-Dimethyl-5,6,7,8-tetrahydrofuro(2,3-b)quinolin-4-yl)-2-(2-oxopyrrolidin-1-yl)acetamide
    • UNII-V6FL6O5GR7
    • V6FL6O5GR7
    • BCP07168
    • CHEMBL37935
    • CCG-267931
    • AC-31948
    • 135463-81-9
    • N-(2,3-Dimethyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-yl)-2-(2-oxopyrroli din-1-yl)acetamide
    • EX-A739
    • C3689
    • FT-0697594
    • HMS3886I15
    • Coluracetam;MKC-231;BCI-540
    • Q3683872
    • s5222
    • 1-Pyrrolidineacetamide, 2-oxo-N-(5,6,7,8-tetrahydro-2,3-dimethylfuro(2,3-b)quinolin-4-yl)-
    • A857829
    • NCGC00378715-01
    • 2-(2-Oxypyrrolidin-1-yl)-N-(2,3-dimethyl-5,6,7,8-tetrahydrofuro(2,3-b)quinolin-4-yl)acetoamide
    • N-{2,3-DIMETHYL-5H,6H,7H,8H-FURO[2,3-B]QUINOLIN-4-YL}-2-(2-OXOPYRROLIDIN-1-YL)ACETAMIDE
    • MFCD00901416
    • bci-540
    • AMY32492
    • N-(2,3-dimethyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-yl)-2-(2-oxo-1-pyrrolidinyl)acetamide
    • AKOS015842255
    • DTXSID60159386
    • HY-17553
    • SCHEMBL194780
    • NS00067957
    • J-690145
    • DS-14004
    • DB-361033
    • coluracetamum
    • DTXCID7081877
    • BRD-K23672206-001-01-4
    • GLXC-04497
    • MDL: MFCD00901416
    • Inchi: 1S/C19H23N3O3/c1-11-12(2)25-19-17(11)18(13-6-3-4-7-14(13)20-19)21-15(23)10-22-9-5-8-16(22)24/h3-10H2,1-2H3,(H,20,21,23)
    • InChI Key: PSPGQHXMUKWNDI-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C2C1=NC1CCCCC=1C=2NC(CN1C(CCC1)=O)=O

Computed Properties

  • Exact Mass: 341.17400
  • Monoisotopic Mass: 341.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 40
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 232-234°C
  • Boiling Point: 634.1±55.0 °C at 760 mmHg
  • Flash Point: 337.3±31.5 °C
  • Refractive Index: 1.64
  • Solubility: 生物体外In Vitro:DMSO溶解度≥ 20 mg/mL(58.58 mM)H2O : 0.4 mg/mL(1.17 mM;Need ultrasonic and warming需要超声波和加热)*"≥" means soluble可溶, but saturation unknown溶解度未知.
  • PSA: 75.44000
  • LogP: 2.89520

Coluracetam Security Information

Coluracetam Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Coluracetam Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:135463-81-9)Coluracetam
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Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:02
Price ($):discuss personally
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Additional information on Coluracetam

Comprehensive Overview of Coluracetam (CAS No. 135463-81-9): Mechanisms, Applications, and Research Insights

Coluracetam, a nootropic compound with the CAS number 135463-81-9, belongs to the racetam family and has garnered significant attention for its potential cognitive-enhancing properties. Unlike traditional racetams, Coluracetam exhibits a unique mechanism of action, primarily targeting high-affinity choline uptake (HACU) in the brain. This specificity makes it a subject of interest for researchers exploring memory enhancement, neuroprotection, and cognitive decline mitigation. Its molecular structure, C16H19N3O3, underscores its potential as a modulator of cholinergic neurotransmission, a critical pathway for learning and memory.

Recent studies highlight Coluracetam's potential applications in addressing brain fog and mental fatigue, topics frequently searched by users seeking natural cognitive boosters. The compound’s ability to enhance choline absorption may support synaptic plasticity, a hot topic in neuroscience research. Additionally, its low toxicity profile and bioavailability make it a candidate for further clinical investigation, particularly in age-related cognitive disorders like mild cognitive impairment (MCI).

From a biochemical perspective, Coluracetam (CAS 135463-81-9) binds to choline transporters in neuronal membranes, facilitating the synthesis of acetylcholine, a neurotransmitter vital for focus and memory retention. This mechanism aligns with user queries such as "nootropics for studying" or "supplements for mental clarity", reflecting growing public interest in brain health optimization. Preclinical data also suggest neuroprotective effects against glutamate-induced excitotoxicity, a factor in neurodegenerative diseases.

In the context of biohacking and peak performance, Coluracetam is often compared to other racetams like piracetam or aniracetam. However, its HACU-enhancing properties distinguish it as a potential standalone intervention for cognitive deficits. User forums frequently discuss its synergistic effects with alpha-GPC or citicoline, emphasizing its role in stack formulations for mental energy.

Despite promising preclinical results, human trials for Coluracetam remain limited. Researchers emphasize the need for rigorous studies to validate its efficacy in attention disorders or stress-related cognitive impairment. Current anecdotal reports describe subjective improvements in verbal fluency and visual processing, though these claims require empirical validation. The compound’s pharmacokinetics, including its half-life (~1–2 hours), suggest potential for sustained-release formulations to prolong effects.

From an SEO perspective, Coluracetam (CAS 135463-81-9) intersects with trending queries like "best nootropics 2024" and "how to improve brain function naturally". Its niche appeal lies in targeting choline deficiency, a lesser-known but critical aspect of cognitive health. Future research may explore its utility in digital detox protocols or shift work cognitive support, addressing modern lifestyle challenges.

In summary, Coluracetam represents a sophisticated tool in the nootropic landscape, bridging gaps between neurochemistry and cognitive enhancement. While its CAS number 135463-81-9 anchors its scientific identity, its potential to address brain health concerns positions it as a compound of enduring interest. As the demand for evidence-based nootropics grows, Coluracetam may emerge as a key player in optimizing human cognition.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:135463-81-9)Coluracetam
LE9873
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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